Cas no 1807329-65-2 (2,6-Difluoro-4-methylcinnamic acid)

• Product Name: 2,6-Difluoro-4-methylcinnamic acid
• CAS No: 1807329-65-2
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 4708214
• PubChem ID: 121591823
• Update Time: 2025-10-23

2,6-Difluoro-4-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-methylcinnamic acid
• FCH3744166
• FCH3534208

• Inchi： 1S/C10H8F2O2/c1-6-4-8(11)7(9(12)5-6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： RXXRJYVPABCBEY-NSCUHMNNSA-N
• SMILES： FC1C=C(C)C=C(C=1/C=C/C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 37.3

Additional information on 2,6-Difluoro-4-methylcinnamic acid

2,6-Difluoro-4-methylcinnamic acid (CAS No: 1807329-65-2)

2,6-Difluoro-4-methylcinnamic acid, with the CAS number 1807329-65-2, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of cinnamic acids, which are known for their aromatic properties and wide-ranging applications in drug design and material science.

The structure of 2,6-difluoro-4-methylcinnamic acid consists of a benzene ring substituted with two fluorine atoms at positions 2 and 6, a methyl group at position 4, and a carboxylic acid group attached to the benzene ring via a vinyl group. This unique substitution pattern imparts distinct chemical properties, making it a valuable molecule for various synthetic and biological studies.

Recent studies have highlighted the potential of 2,6-difluoro-4-methylcinnamic acid as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents, where its fluorinated structure contributes to enhanced stability and bioavailability. Additionally, this compound has been utilized in the construction of fluorescent probes for sensing applications due to its ability to emit light under specific conditions.

In terms of synthesis, several methods have been reported for the preparation of 2,6-difluoro-4-methylcinnamic acid. One common approach involves the Friedel-Crafts acylation reaction followed by fluorination and oxidation steps. The optimization of these reactions has led to higher yields and improved purity, making this compound more accessible for large-scale applications.

The biological activity of 2,6-difluoro-4-methylcinnamic acid has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its use in cancer therapy.

The fluorinated nature of 2,6-difluoro-4-methylcinnamic acid also makes it an attractive candidate for radiotracer development in nuclear medicine. Fluorine's unique nuclear properties enable its use in positron emission tomography (PET) imaging, where this compound could serve as a building block for radiopharmaceuticals targeting specific receptors or enzymes.

In conclusion, 2,6-difluoro-4-methylcinnamic acid, with its CAS number 1807329-65-2, stands out as a multifaceted compound with promising applications across various scientific domains. Its structural features and biological properties make it a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science.